Cas no 56348-82-4 (2,8-dichlorophenoxathiine)
2,8-dichlorophenoxathiine structure
Product Name:2,8-dichlorophenoxathiine
CAS No:56348-82-4
MF:C12H6Cl2OS
MW:269.146440029144
CID:1598177
PubChem ID:186693
Update Time:2025-04-21
2,8-dichlorophenoxathiine Chemical and Physical Properties
Names and Identifiers
-
- 2,8-dichlorophenoxathiine
- 56348-82-4
- Phenoxathiin, 2,8-dichloro-
- SCHEMBL9508175
- DTXSID10204895
-
- Inchi: 1S/C12H6Cl2OS/c13-7-1-3-9-11(5-7)16-12-6-8(14)2-4-10(12)15-9/h1-6H
- InChI Key: JAPHSHJOCFUELA-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)SC1C=C(C=CC=1O2)Cl
Computed Properties
- Exact Mass: 267.95178
- Monoisotopic Mass: 267.952
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- Density: 1.491
- Boiling Point: 378.2°C at 760 mmHg
- Flash Point: 182.5°C
- Refractive Index: 1.686
- PSA: 9.23
2,8-dichlorophenoxathiine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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